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Compound of Interest

Compound Name: Phenyl benzoate

Cat. No.: B166620 Get Quote

CAS Number: 93-99-2

This technical guide provides an in-depth overview of phenyl benzoate, a significant chemical

compound with applications ranging from organic synthesis to biochemical research. It is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its properties, synthesis, and key reactions.

Core Properties of Phenyl Benzoate
Phenyl benzoate is a white crystalline solid with a faint geranium-like odor.[1][2] It is the ester

formed from the formal condensation of benzoic acid and phenol.[1][3]

Physicochemical Data
The following table summarizes the key quantitative properties of phenyl benzoate.
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Property Value Source(s)

Molecular Formula C₁₃H₁₀O₂ [4][5]

Molecular Weight 198.22 g/mol [4][5]

CAS Number 93-99-2 [3][4][5]

Melting Point 68-70 °C [1][3][4]

Boiling Point 298-299 °C [1][3][4]

Density 1.235 g/cm³ [2][6]

Appearance White crystalline powder [1][3]

Solubility

Insoluble in water. Soluble in

hot ethanol, diethyl ether, and

chloroform.[3][4][6]

[3][4][6]

Stability

Stable under normal

conditions. Incompatible with

strong oxidizing agents, strong

acids, and strong bases.[1][3]

[1][3]

Spectral Data
Spectroscopic Technique Key Features Source(s)

¹H NMR
Spectra available for

reference.
[7]

¹³C NMR
Data available in spectral

databases.
[8]

Infrared (IR)
The NIST WebBook provides a

reference IR spectrum.
[9]

Mass Spectrometry (MS)
Mass spectrum data is

available for this compound.
[9]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.stansacademy.com/preparation-phenyl-benzoate/
https://www.scribd.com/document/848108081/EXP-9-1-1
https://www.stansacademy.com/preparation-phenyl-benzoate/
https://www.scribd.com/document/848108081/EXP-9-1-1
https://studylib.net/doc/7425191/benzoate
https://www.stansacademy.com/preparation-phenyl-benzoate/
https://www.scribd.com/document/848108081/EXP-9-1-1
https://www.medchemexpress.com/phenyl-benzoate-standard.html
https://studylib.net/doc/7425191/benzoate
https://www.stansacademy.com/preparation-phenyl-benzoate/
https://www.medchemexpress.com/phenyl-benzoate-standard.html
https://studylib.net/doc/7425191/benzoate
https://www.stansacademy.com/preparation-phenyl-benzoate/
https://en.wikipedia.org/wiki/Fries_rearrangement
https://www.medchemexpress.com/phenyl-benzoate.html
https://www.medchemexpress.com/phenyl-benzoate-standard.html
https://studylib.net/doc/7425191/benzoate
https://studylib.net/doc/7425191/benzoate
https://www.stansacademy.com/preparation-phenyl-benzoate/
https://www.medchemexpress.com/phenyl-benzoate.html
https://studylib.net/doc/7425191/benzoate
https://www.stansacademy.com/preparation-phenyl-benzoate/
https://www.medchemexpress.com/phenyl-benzoate.html
https://www.medchemexpress.com/phenyl-benzoate-standard.html
https://studylib.net/doc/7425191/benzoate
https://www.medchemexpress.com/phenyl-benzoate-standard.html
https://studylib.net/doc/7425191/benzoate
https://www.researchgate.net/publication/365198364_Synthesis_Charecterization_and_study_of_Antimicrobial_Activity_of_Phenyl_Benzoate
https://byjus.com/chemistry/fries-rearrangement/
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Laboratory_Experiments/02%3A_Organic_Laboratory_Experiments/2.03%3A_Preparation_of_the_Benzoate_of_Phenol
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Laboratory_Experiments/02%3A_Organic_Laboratory_Experiments/2.03%3A_Preparation_of_the_Benzoate_of_Phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed methodologies for the synthesis and a key reaction of phenyl benzoate are provided

below.

Synthesis of Phenyl Benzoate via Schotten-Baumann
Reaction
This reaction involves the benzoylation of phenol.

Materials:

Phenol (1 g)

10% Sodium hydroxide (NaOH) solution (15 mL)

Benzoyl chloride (2 mL)

Ethanol (for recrystallization)

Erlenmeyer flask with a rubber stopper

Filtration apparatus (e.g., Büchner funnel)

Beakers and other standard laboratory glassware

Procedure:

In an Erlenmeyer flask, dissolve 1 gram of phenol in 15 mL of 10% sodium hydroxide

solution.[4]

Carefully add 2 mL of benzoyl chloride to the flask.[4]

Securely stopper the flask and shake it vigorously for approximately 15-30 minutes.[4] The

reaction is complete when the characteristic smell of benzoyl chloride is no longer

detectable.

A solid precipitate of phenyl benzoate will form.[4]

Collect the solid product by suction filtration, breaking up any lumps.[3]
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Wash the crude product thoroughly with cold water to remove any unreacted starting

materials and byproducts.[4][10]

Dry the product. The theoretical yield is approximately 2 grams.[4]

Purification by Recrystallization:

Transfer the crude phenyl benzoate to a boiling tube.

Add a minimum amount of hot ethanol to dissolve the solid completely.[11]

If the solution is colored, it can be treated with a small amount of activated charcoal and then

hot filtered.

Allow the solution to cool slowly to room temperature, and then in an ice bath to induce

crystallization.[12]

Collect the purified crystals by suction filtration and wash them with a small amount of ice-

cold ethanol.[11]

Dry the crystals to obtain pure phenyl benzoate.

The Fries Rearrangement of Phenyl Benzoate
The Fries rearrangement is a reaction of a phenolic ester to a hydroxy aryl ketone, catalyzed by

a Lewis acid.[2]

General Procedure Outline:

Phenyl benzoate is treated with a Lewis acid catalyst, such as aluminum chloride (AlCl₃), in

a suitable solvent.[2][13]

The reaction mixture is heated. The reaction temperature influences the product distribution.

Lower temperatures favor the formation of the para-isomer (4-hydroxybenzophenone).[2]

Higher temperatures favor the formation of the ortho-isomer (2-hydroxybenzophenone).[2]

The reaction is worked up by hydrolysis to liberate the product.[13]
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Visualized Workflows and Mechanisms
Synthesis of Phenyl Benzoate: Experimental Workflow

Preparation of Reactants
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Benzoyl Chloride

Add Benzoyl
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Cold Water
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Click to download full resolution via product page

Caption: Workflow for the synthesis of phenyl benzoate.

Fries Rearrangement of Phenyl Benzoate: Reaction
Mechanism
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Caption: Mechanism of the Fries rearrangement.

Applications in Research
Role as a Chloride Transport Blocker
Phenyl benzoate has been identified as a chloride transport blocker.[1][6][14] It has been

shown to inhibit the chloride-dependent accumulation of glutamate into vesicles in rat brain

membranes.[6][14] This inhibitory effect is observed for both Ca²⁺/Cl⁻-dependent and -

independent L-[³H]Glu binding.[6] This property makes phenyl benzoate a useful tool in

neurochemical research for studying glutamate transport and the role of chloride channels in

this process.
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Logical Relationship: Inhibition of Glutamate
Accumulation
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Caption: Phenyl benzoate's inhibitory effect.

Safety and Handling
Phenyl benzoate is harmful if swallowed and causes skin irritation.[11][15] It is advisable to

handle it with appropriate personal protective equipment, including gloves and safety goggles,

in a well-ventilated area or fume hood.[11] Avoid breathing dust.[15] In case of contact with

skin, wash off with soap and plenty of water. If ingested, rinse the mouth with water and consult

a physician. It is stable under recommended storage conditions, which is in a cool, dry, and

well-ventilated place in a tightly sealed container.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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